N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide

• IUPAC Name: N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-2-(4-methylsulfonylphenyl)acetamide
• InChI: InChI=1S/C21H18N2O5S2/c1-27-17-5-3-4-14-11-18(28-20(14)17)16-12-29-21(22-16)23-19(24)10-13-6-8-15(9-7-13)30(2,25)26/h3-9,11-12H,10H2,1-2H3,(H,22,23,24)
• InChI Key: JGSOWURFQSWKRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)CC4=CC=C(C=C4)S(=O)(=O)C
• Molecular Formula: C21H18N2O5S2
• Molecular Weight: 442.5 g/mol
• CAS No.: 921870-50-0

Description

N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H18N2O5S2 and its molecular weight is 442.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Development of Novel Compounds : Research has led to the synthesis of novel thiazoles by incorporating pyrazole moieties, indicating a broad interest in the development and characterization of thiazole derivatives for various applications, including antimicrobial activities (Saravanan et al., 2010).
• Versatile Reagents for N-Alkylacetamide : The acetamide moiety, present in many natural and pharmaceutical products, has been the focus of studies aimed at developing new reagents, such as p-methoxybenzyl N-acetylcarbamate potassium salt, to facilitate the synthesis of N-alkylacetamides (Sakai et al., 2022).

Antimicrobial and Antitumor Activities

• Evaluation of Antimicrobial Agents : A series of thiazolidin-4-one derivatives were synthesized to determine their antimicrobial activity, showcasing the interest in thiazole compounds as potential antimicrobial agents (Baviskar et al., 2013).
• Antitumor Activity : Novel benzothiazole derivatives have been synthesized and screened for their antitumor activity, highlighting the therapeutic potential of thiazole-containing compounds in cancer treatment (Yurttaş et al., 2015).

Enzyme Inhibition and Pharmacological Actions

• Carbonic Anhydrase Inhibition : Sulfonamide derivatives, including those related to N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide, have been studied for their ability to inhibit carbonic anhydrase, a target for treating conditions like glaucoma, obesity, and cancer (Carta et al., 2017).